![molecular formula C22H16F3N3O3S B3014543 N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide CAS No. 898456-43-4](/img/structure/B3014543.png)
N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H16F3N3O3S and its molecular weight is 459.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthetic Pathways and Derivatives : Research has delved into the synthesis and characterization of quinazoline derivatives, indicating the compound's relevance in creating hybrid molecules with potential diuretic and antihypertensive agents. A notable study synthesized a series of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl) substituted benzene sulfonamide derivatives from substituted anthranilic acids derived amino quinazolines and substituted benzene sulphonamides, evaluating their pharmacological activities (Mujeeb Ur Rahman et al., 2014).
Antimicrobial Activity
Antimicrobial Properties : Novel series of quinazolinone-sulfonamide linked hybrid heterocyclic entities derived from glycine were synthesized, emphasizing the compound's role in antimicrobial activity. These entities demonstrated varied degrees of inhibitory actions against different bacteria and fungi, suggesting the compound's utility in developing new antimicrobial agents (S. Vanparia et al., 2013).
Anticancer Activity
Potential Anticancer Agents : Research into the synthesis of novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety has revealed these compounds as a new class of antitumor agents. This exploration highlights the compound's potential in contributing to anticancer research and therapy development (S. Alqasoumi et al., 2010).
Luminescence and Catalytic Properties
Luminescence and Catalytic Applications : The study and development of half-sandwich ruthenium complexes containing aromatic sulfonamides bearing pyridinyl rings have been conducted, showcasing the compound's use in catalysis and luminescence. These complexes were found to be efficient catalysts in the transfer hydrogenation of acetophenone derivatives, demonstrating the compound's versatility in chemical applications (Serkan Dayan et al., 2013).
Enzyme Inhibition
Carbonic Anhydrase Inhibition : Novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties were synthesized and evaluated as potent inhibitors of the carbonic anhydrase IX, a target for anticancer agents. This research emphasizes the compound's utility in developing enzyme inhibitors with potential therapeutic applications in cancer treatment (Nabih Lolak et al., 2019).
properties
IUPAC Name |
N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-3-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16F3N3O3S/c1-14-26-20-8-3-2-7-19(20)21(29)28(14)17-11-9-16(10-12-17)27-32(30,31)18-6-4-5-15(13-18)22(23,24)25/h2-13,27H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBMIHREFKHLMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.